![molecular formula C17H16N2OS B3741051 1-benzyl-6-phenyl-2-thioxotetrahydro-4(1H)-pyrimidinone](/img/structure/B3741051.png)
1-benzyl-6-phenyl-2-thioxotetrahydro-4(1H)-pyrimidinone
Overview
Description
1-benzyl-6-phenyl-2-thioxotetrahydro-4(1H)-pyrimidinone is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is a thioxotetrahydro pyrimidinone derivative and has a molecular formula of C18H18N2OS.
Mechanism of Action
The mechanism of action of 1-benzyl-6-phenyl-2-thioxotetrahydro-4(1H)-pyrimidinone is not fully understood, but it is believed to involve the inhibition of enzymes involved in cancer cell growth and proliferation. The compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and cell death.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It also inhibits the production of pro-inflammatory cytokines, which are involved in the development of inflammation and pain.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-benzyl-6-phenyl-2-thioxotetrahydro-4(1H)-pyrimidinone in lab experiments is its potent anticancer activity. This makes it a promising candidate for the development of new cancer treatments. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of 1-benzyl-6-phenyl-2-thioxotetrahydro-4(1H)-pyrimidinone. One area of research is the development of new drug formulations that improve the solubility and bioavailability of the compound. Another area of research is the investigation of the compound's mechanism of action and its potential as a therapeutic agent for other diseases, such as inflammatory conditions and pain. Additionally, the compound's potential as a diagnostic tool for cancer detection and monitoring could also be explored.
Scientific Research Applications
1-benzyl-6-phenyl-2-thioxotetrahydro-4(1H)-pyrimidinone has been studied for its potential applications in various fields of scientific research. One of the most promising areas of research is in the development of new drugs. The compound has been found to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to have potential as an anti-inflammatory and analgesic agent.
properties
IUPAC Name |
1-benzyl-6-phenyl-2-sulfanylidene-1,3-diazinan-4-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2OS/c20-16-11-15(14-9-5-2-6-10-14)19(17(21)18-16)12-13-7-3-1-4-8-13/h1-10,15H,11-12H2,(H,18,20,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCGVYKWVONMXLC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(N(C(=S)NC1=O)CC2=CC=CC=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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